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Compound of Interest

Compound Name: (R)-MRT199665

Cat. No.: B15605392 Get Quote

Technical Support Center: (R)-MRT199665
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding the solubility of (R)-MRT199665.

Frequently Asked Questions (FAQs)
Q1: What is (R)-MRT199665 and what is its mechanism of action?

(R)-MRT199665 is a potent and ATP-competitive inhibitor of the MARK/SIK/AMPK family of

kinases.[1][2][3] It is the R-isomer of MRT199665. The compound has shown to induce

apoptosis in certain cancer cells, such as MEF2C-activated human acute myeloid leukemia

(AML) cells, by inhibiting the phosphorylation of downstream substrates like CRTC3 at S370.

Q2: I am experiencing difficulty dissolving (R)-MRT199665. Is this a known issue?

Yes, solubility issues with (R)-MRT199665 and related kinase inhibitors are a known challenge.

The hydrophobic nature of many kinase inhibitors can lead to difficulties in achieving desired

concentrations in aqueous solutions.

Q3: What is the recommended solvent for preparing a stock solution of (R)-MRT199665?

The most commonly recommended solvent for preparing a stock solution of (R)-MRT199665 is

dimethyl sulfoxide (DMSO).[1] It is reported to be soluble in DMSO at a concentration of 100
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mg/mL (212.96 mM).[1] However, it is crucial to use newly opened, anhydrous DMSO as the

compound is hygroscopic, and moisture can significantly reduce its solubility.[1][4]

Q4: My (R)-MRT199665 is precipitating out of the DMSO stock solution upon storage. How can

I prevent this?

To prevent precipitation, it is recommended to:

Ensure the use of high-purity, anhydrous DMSO.

Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw

cycles.[1][5]

If precipitation is observed, gentle warming and sonication can be used to redissolve the

compound.[1]

Q5: I need to prepare a working solution for an in vivo experiment. What formulation should I

use?

Directly using a DMSO stock solution for in vivo experiments is generally not advisable due to

potential toxicity. Here are two established protocols for preparing a clear, aqueous-based

solution suitable for in vivo use:[1]

Protocol 1 (PEG300/Tween-80 based): This formulation involves a co-solvent system of

DMSO, PEG300, Tween-80, and saline.

Protocol 2 (SBE-β-CD based): This protocol utilizes a solubilizing agent, sulfobutylether-β-

cyclodextrin (SBE-β-CD), in saline.

Detailed step-by-step instructions for these protocols are provided in the Experimental

Protocols section.

Solubility Data
The following table summarizes the known solubility of (R)-MRT199665 in various solvent

systems.
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Solvent/System Concentration Observations

DMSO 100 mg/mL (212.96 mM)

Requires sonication;

hygroscopic nature of DMSO

can impact solubility.[1]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.75 mg/mL (5.86 mM) Results in a clear solution.[1]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.75 mg/mL (5.86 mM) Results in a clear solution.[1]

Experimental Protocols
Protocol 1: Preparation of in vivo formulation using PEG300 and Tween-80[1]

Prepare a 27.5 mg/mL stock solution of (R)-MRT199665 in high-purity, anhydrous DMSO.

In a sterile tube, add 100 µL of the DMSO stock solution.

Add 400 µL of PEG300 to the tube and mix thoroughly until the solution is clear.

Add 50 µL of Tween-80 and mix again until the solution is clear.

Add 450 µL of saline to bring the final volume to 1 mL. Mix thoroughly.

The final concentration of (R)-MRT199665 will be 2.75 mg/mL.

Protocol 2: Preparation of in vivo formulation using SBE-β-CD[1]

Prepare a 27.5 mg/mL stock solution of (R)-MRT199665 in high-purity, anhydrous DMSO.

Prepare a 20% (w/v) solution of SBE-β-CD in saline.

In a sterile tube, add 100 µL of the DMSO stock solution.

Add 900 µL of the 20% SBE-β-CD solution.

Mix thoroughly until the solution is clear.
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The final concentration of (R)-MRT199665 will be 2.75 mg/mL.

Visual Guides
Signaling Pathway of (R)-MRT199665

Simplified Signaling Pathway of (R)-MRT199665
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Caption: Simplified signaling pathway of (R)-MRT199665.

Experimental Workflow for Solubilizing (R)-MRT199665
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Experimental Workflow for Solubilizing (R)-MRT199665

Start: Weigh (R)-MRT199665

Add fresh, anhydrous DMSO

Apply ultrasonic treatment

Check for complete dissolution

Aliquot into smaller volumes

Yes

Gentle warming (optional)

No

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a stock solution of (R)-MRT199665.
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Troubleshooting (R)-MRT199665 Solubility Issues

Problem: (R)-MRT199665 not dissolving or precipitating

Is the DMSO fresh and anhydrous?

Use a new, sealed bottle of anhydrous DMSO

No

Was sonication applied?

Yes

Apply ultrasonic treatment until solution is clear

No

How is the stock solution stored?

Yes

Aliquot to avoid freeze-thaw cycles and store at -80°C

Multiple freeze-thaw cycles

For aqueous solutions, consider in vivo formulations with co-solvents or cyclodextrins

Properly aliquoted and stored

Click to download full resolution via product page

Caption: Troubleshooting flowchart for (R)-MRT199665 solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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